78246-49-8

Paroxetine hydrochloride

In Stock

• CAS RN:
• 78246-49-8

• Formula:
• C19H21ClFNO3

• InChI:
• InChI=1S/C19H20FNO3.ClH/c20-15-3-1-13(2-4-15)17-7-8-21-10-14(17)11-22-16-5-6-18-19(9-16)24-12-23-18;/h1-6,9,14,17,21H,7-8,10-12H2;1H/t14-,17-;/m0./s1

• InChIKey:
• GELRVIPPMNMYGS-RVXRQPKJSA-N

• Paroxetine is a phenylpiperidine derivative that potently and selectively inhibits the reuptake of serotonin, blocking the human serotonin transporter with a Ki value of 0.72 nM. It less effectively blocks the human norepinephrine and dopamine transporters (Ki = 440 and 1,900 nM, respectively). Paroxetine also inhibits, at concentrations in excess of 1 µM, nitric oxide synthase activity in the cytosol of hamster brain. Selective serotonin uptake inhibitors, including paroxetine, are used in cases of depression and anxiety disorder.
  Paroxetine is a phenylpiperidine derivative that potently and selectively inhibits the reuptake of serotonin, blocking the human serotonin transporter with a Ki value of 0.72nM. It less effectively blocks the human norepinephrine and dopamine transporters (Ki = 440 and 1,900nM, respectively). Paroxetine also inhibits, at concentrations in exces...

3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine hydrochloride

• CAS RN:
• 110429-35-1; 1193389-61-5; 78246-49-8

• Formula:
• C19H21ClFNO3

• InChI:
• InChI=1S/C19H20FNO3.ClH/c20-15-3-1-13(2-4-15)17-7-8-21-10-14(17)11-22-16-5-6-18-19(9-16)24-12-23-18;/h1-6,9,14,17,21H,7-8,10-12H2;1H

• InChIKey:
• GELRVIPPMNMYGS-UHFFFAOYSA-N

• 3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine hydrochloride is a useful research compound. Its molecular formula is C19H21ClFNO3 and its molecular weight is 365.83. The purity is usually 95%.